2-Bromo-6-piperidin-1-ylmethylpyridine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-Bromo-6-piperidin-1-ylmethylpyridine often involves multi-step chemical reactions, starting from simple precursors. For instance, a related compound, 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, was synthesized from 2-amino-4-methylpyridine through chlorination and subsequent condensation with piperidine, achieving an overall yield of about 62% (Shen Li, 2012). Such methods highlight the approach towards synthesizing bromo-substituted pyridines by starting from amino-substituted pyridines and modifying the substituents through halogenation and nucleophilic substitution reactions.
Molecular Structure Analysis
Molecular structure analysis of compounds similar to 2-Bromo-6-piperidin-1-ylmethylpyridine, through techniques like X-ray diffraction, reveals detailed insights into their conformation and bonding patterns. The structure elucidation of tert-butyl 4-(5-bromopyridin-2-yloxy)piperidine-1-carboxylate, characterized using NMR, MS, FT-IR, and XRD techniques, shows the importance of these methods in confirming the molecular geometry and electronic structure of such compounds (Yuanyuan Hou et al., 2023).
Chemical Reactions and Properties
2-Bromo-6-piperidin-1-ylmethylpyridine participates in various chemical reactions, including cross-coupling reactions, due to the presence of the bromo group which makes it a good electrophile. The first radiosynthesis of 2-amino-5-[18F]fluoropyridines achieved by palladium-catalyzed reaction of 2-bromo-5-[18F]fluoropyridine with piperidine and other amines illustrates the compound's reactivity and potential in creating radiolabeled compounds for pharmaceutical applications (M. Pauton et al., 2019).
Scientific Research Applications
Synthesis and Chemical Properties
2-Bromo-6-piperidin-1-ylmethylpyridine serves as a versatile intermediate in the synthesis of various chemically significant compounds. Its reactions with lithium piperidide in piperidine, for example, lead to the substitution of bromo and ethoxypyridine groups with piperidino units without rearrangement, highlighting its utility in preparing dipiperidinopyridines. This behavior underscores its role in constructing complex nitrogen-containing heterocycles, which are of interest in both organic synthesis and medicinal chemistry (Plas, Hijwegen, & Hertog, 2010).
Application in Organic Materials and Biological Significance
Compounds structurally related to 2-Bromo-6-piperidin-1-ylmethylpyridine, such as 2-aminopyridines, are key cores of bioactive natural products and organic materials. They have been synthesized through reactions involving bromopyridines and amines, followed by cross-coupling reactions. These methodologies provide access to a variety of 2-aminopyridines, demonstrating the broad utility of bromo-substituted pyridines in generating biologically and chemically significant molecules (Bolliger, Oberholzer, & Frech, 2011).
Contributions to Medicinal Chemistry
Derivatives of 2-Bromo-6-piperidin-1-ylmethylpyridine have been explored for their potential in medicinal chemistry, particularly in the synthesis of compounds with specific biological activities. For instance, the synthesis of certain bromopiperidinones and their conversion into annulated heterocycles have been reported. These processes involve the transformation of bromo-substituted piperidines into cyclic enaminones, further illustrating the compound's role in the development of novel therapeutic agents (Knauer, Weymann, & Kunz, 2009).
Advanced Synthesis Techniques
The compound and its derivatives serve as key intermediates in advanced synthesis techniques, including microwave-assisted synthesis. This approach has been used to prepare novel pyrimidine derivatives, demonstrating the efficiency of using bromo-substituted pyridines in rapid synthesis processes that lead to potential analgesic agents. The microwave method offers advantages such as faster reaction rates and higher yields, highlighting the importance of bromo-substituted compounds in modern synthetic chemistry (Chaudhary, Sharma, Verma, Kumar, & Dudhe, 2012).
Safety and Hazards
properties
IUPAC Name |
2-bromo-6-(piperidin-1-ylmethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2/c12-11-6-4-5-10(13-11)9-14-7-2-1-3-8-14/h4-6H,1-3,7-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZAYAYNJQNKVQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=NC(=CC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80549407 | |
Record name | 2-Bromo-6-[(piperidin-1-yl)methyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80549407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-piperidin-1-ylmethylpyridine | |
CAS RN |
103923-00-8 | |
Record name | 2-Bromo-6-[(piperidin-1-yl)methyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80549407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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